Cobalt(II) hydroxide
Cobalt(II) hydroxide
Cobalt(II) hydroxide Co(OH)2 is a hydroxide of cobalt. It occurs in two forms, either as a rose-red powder, which is the more stable of the two forms, or as bluish-green powder. It is used as a drying agent for paints, varnishes, and inks, in the preparation of other cobalt compounds, as a catalyst, or in the manufacture of battery electrodes. Cobalt is a metallic element with the atomic number 27. It is found naturally in rocks, soil, water, plants, and animals. In small amounts cobalt is an essential element for life, as it is part of vitamin B12. However, excess exposure is known to exhibit toxic effects. (L29, L30, L490)
Brand Name:
Vulcanchem
CAS No.:
21041-93-0
VCID:
VC21182833
InChI:
InChI=1S/Co.2H2O/h;2*1H2
SMILES:
[OH-].[OH-].[Co+2]
Molecular Formula:
CoH4O2
Molecular Weight:
94.964 g/mol
Cobalt(II) hydroxide
CAS No.: 21041-93-0
Cat. No.: VC21182833
Molecular Formula: CoH4O2
Molecular Weight: 94.964 g/mol
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Specification
| Description | Cobalt(II) hydroxide Co(OH)2 is a hydroxide of cobalt. It occurs in two forms, either as a rose-red powder, which is the more stable of the two forms, or as bluish-green powder. It is used as a drying agent for paints, varnishes, and inks, in the preparation of other cobalt compounds, as a catalyst, or in the manufacture of battery electrodes. Cobalt is a metallic element with the atomic number 27. It is found naturally in rocks, soil, water, plants, and animals. In small amounts cobalt is an essential element for life, as it is part of vitamin B12. However, excess exposure is known to exhibit toxic effects. (L29, L30, L490) |
|---|---|
| CAS No. | 21041-93-0 |
| Molecular Formula | CoH4O2 |
| Molecular Weight | 94.964 g/mol |
| IUPAC Name | cobalt;dihydrate |
| Standard InChI | InChI=1S/Co.2H2O/h;2*1H2 |
| Standard InChI Key | PKSIZOUDEUREFF-UHFFFAOYSA-N |
| Isomeric SMILES | [OH-].[OH-].[Co+2] |
| SMILES | [OH-].[OH-].[Co+2] |
| Canonical SMILES | O.O.[Co] |
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